Native point defect modulated Cr3+–LaAlO3 as an in vitro excited contrast medium for in vivo near-infrared persistent deep-tissue bio-imaging†
Chemical Communications Pub Date: 2021-08-23 DOI: 10.1039/D1CC04064B
Abstract
Due to the synergistic effect of Cr3+ dopant levels and defect state, the luminescence intensity and decay time in LaAlO3 are remarkably enhanced, and the emission wavelength from deep-red (Cr3+ as the luminescent center) to NIR-II/III (defect states as the luminescent center) can be effectively tuned via an energy transfer process.
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Journal Name：Chemical Communications
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